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Compound of Interest

Compound Name: Isoamyl decanoate

Cat. No.: B1672213

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isoamyl decanoate, a fatty acid
ester known for its distinct fruity and floral aroma. The document details its physicochemical
properties, historical context, synthesis methodologies, and known biological roles.

Introduction

Isoamyl decanoate, also known as 3-methylbutyl decanoate, is an organic compound
classified as a fatty acid ester.[1] It is formed from the condensation of isoamyl alcohol and
decanoic acid.[2] Characterized by a pleasant fruity and waxy odor, it is utilized primarily as a
fragrance and flavoring agent in the food, beverage, and cosmetic industries.[3][4] Natural
occurrences of isoamyl decanoate have been reported in certain plants, such as Houttuynia
cordata.[1]

Physicochemical Properties

A summary of the key physicochemical properties of isoamyl decanoate is presented in Table
1. This data is essential for its application in various industrial and research settings.

Table 1: Physicochemical Properties of Isoamyl Decanoate
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Property Value Reference
Molecular Formula C15H3002

Molecular Weight 242.40 g/mol

CAS Number 2306-91-4

Appearance Colorless liquid

Boiling Point 281.3 £ 8.0 °C at 760 mmHg

Density 0.865 £ 0.06 g/cm3

Refractive Index 1.43

Solubility Soluble in DMSO

IUPAC Name 3-methylbutyl decanoate

History and Discovery

While the precise date and the individual credited with the first synthesis or isolation of isoamyl
decanoate are not well-documented in readily available scientific literature, the foundational
chemistry for its creation, esterification, has a long history. The Fischer-Speier esterification, a
cornerstone of ester synthesis, was first described by Emil Fischer and Arthur Speier in 1895.
The development and commercial production of various flavor and fragrance esters, including
isoamyl decanoate, likely emerged in the early to mid-20th century with the growth of the
chemical industry. The term "ester" itself was introduced by the German chemist Leopold
Gmelin in the first half of the 19th century.

Synthesis of Isoamyl Decanoate

Isoamyl decanoate can be synthesized through both chemical and enzymatic methods.

The most common chemical method for synthesizing isoamyl decanoate is the Fischer-Speier
esterification. This reaction involves the acid-catalyzed condensation of decanoic acid and
isoamyl alcohol.
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e Reaction: CH3(CHz2)sCOOH + (CH3)2CHCH2CH20H = CH3(CH2)sCOO(CH2)2CH(CHs)2 +
H20 (Decanoic Acid + Isoamyl Alcohol = Isoamyl Decanoate + Water)

A general workflow for this synthesis is depicted below:
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Fischer-Speier Esterification Workflow for Isoamyl Decanoate Synthesis.

Experimental Protocol (General Procedure):

e Reactant Mixture: In a round-bottom flask, combine equimolar amounts of decanoic acid and
isoamy! alcohol.

o Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid
or p-toluenesulfonic acid (typically 1-2% of the total reactant weight).

o Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux for several
hours. The reaction progress can be monitored by techniques like thin-layer chromatography
(TLC) or gas chromatography (GC).

o Work-up: After cooling, the reaction mixture is transferred to a separatory funnel. It is washed
successively with water, a dilute sodium bicarbonate solution (to neutralize the acid catalyst),
and finally with brine.

e Drying and Purification: The organic layer is dried over an anhydrous salt (e.g., sodium
sulfate or magnesium sulfate), filtered, and the excess solvent (if any) is removed by rotary
evaporation. The crude isoamyl decanoate is then purified by vacuum distillation to obtain
the final product.
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Enzymatic synthesis offers a milder and more environmentally friendly alternative to chemical
methods. Lipases are commonly used enzymes for the esterification of fatty acids and alcohols.

A generalized workflow for the enzymatic synthesis of isoamyl decanoate is as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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